Cas no 114130-68-6 (3(2H)-Isoquinolinone,7,8-dimethoxy-)

• Product Name: 3(2H)-Isoquinolinone,7,8-dimethoxy-
• CAS No: 114130-68-6
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 106182
• PubChem ID: 14067805
• Update Time: 2025-04-18

3(2H)-Isoquinolinone,7,8-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Isoquinolinone,7,8-dimethoxy-
• 3(2H)-Isoquinolinone,7,8-dimethoxy-(9CI)
• 7,8-Dimethoxy-3-isoquinolinol
• 7,8-DIMETHOXY-2H-ISOQUINOLIN-3-ONE
• CHEMBL29535
• 114130-68-6
• 7,8-Dimethoxyisoquinolin-3-ol

• Inchi： 1S/C11H11NO3/c1-14-9-4-3-7-5-10(13)12-6-8(7)11(9)15-2/h3-6H,1-2H3,(H,12,13)
• InChI Key： AAFACCLDKKIJQM-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC2=CC(NC=C21)=O)OC

Computed Properties

• Exact Mass: 205.07389321g/mol
• Monoisotopic Mass: 205.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 47.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives